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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998

In-Depth Technical Guide to 2-Methylbutyl
Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Methylbutyl isobutyrate, including its molecular weight and formula. It also
details experimental protocols for its synthesis and analysis, tailored for a scientific audience.

Core Compound Data

2-Methylbutyl isobutyrate is an organic compound classified as a carboxylic ester. It is
recognized for its characteristic fruity, herbaceous, and somewhat earthy aroma and flavor.

Quantitative Data Summary
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Property Value Source
Molecular Formula C9H1802 [1112]
Molecular Weight 158.24 g/mol [1][2]

Alternate Molecular Weight

158.2380 g/mol

[3]4]

Appearance Colorless, clear liquid [51[6]
Purity (GLC) > 95% [6]
Boiling Point 168-170°C [5]
Flash Point 50°C [5]
Specific Gravity @ 25°C 0.856-0.862 [5]
Refractive Index @ 20°C 1.405-1.413 [5]
CAS Number 2445-69-4 [1][3]14]

Synthesis Protocol: Fischer Esterification

2-Methylbutyl isobutyrate can be synthesized via the Fischer esterification of 2-methylbutanol

with isobutyric acid, using a strong acid catalyst.

Materials and Reagents:

e 2-Methylbutanol

e |sobutyric acid

o Concentrated Sulfuric Acid (H2S0Oa4) or other acid catalyst

e Sodium bicarbonate (NaHCO3) solution (saturated)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

e Organic solvent (e.g., diethyl ether or dichloromethane)

 Boiling chips
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Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine equimolar amounts of 2-methylbutanol
and isobutyric acid. Add a few boiling chips.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
(approximately 1-2% of the total moles of the limiting reagent).

» Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle.
The reaction is typically refluxed for 1-2 hours. The progress of the reaction can be
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted isobutyric acid), and finally with brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.
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Purification:
o Filter to remove the drying agent.
o The solvent can be removed using a rotary evaporator.

o The crude product can be purified by fractional distillation to obtain pure 2-Methylbutyl
isobutyrate.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of 2-Methylbutyl

isobutyrate. The following is a general protocol that can be adapted based on available

instrumentation.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms, HP-5ms).
Mass Spectrometer: Capable of electron ionization (EI).

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection Mode: Split or splitless, depending on the sample concentration.

Temperature Program:

o Initial oven temperature: e.g., 40°C, hold for 2 minutes.

o Ramp: Increase temperature at a rate of 5-10°C/min to a final temperature of e.g., 250°C.
o Final hold time: 5 minutes.

MS Parameters:

o lonization energy: 70 eV.
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o Mass range: m/z 40-350.

Sample Preparation:

o Samples containing 2-Methylbutyl isobutyrate should be diluted in a suitable solvent (e.g.,
dichloromethane or hexane) to an appropriate concentration for GC-MS analysis.

« If the sample matrix is complex, a sample extraction technique such as solid-phase
microextraction (SPME) may be employed to isolate volatile and semi-volatile compounds.

Data Analysis:

The identification of 2-Methylbutyl isobutyrate is achieved by comparing the retention time
and the mass spectrum of the analyte with that of a known standard or by comparison with a
spectral library (e.g., NIST). Quantification can be performed using an internal or external
standard method.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of 2-
Methylbutyl isobutyrate.

2{;::{:3??:2“;331: Reflux Aqueous Work-up Drying of Fractional Pure 2-Methylbutyl
Aci dyCatalyst (Neutralization & Washing) Organic Layer Distillation Isobutyrate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Methylbutyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbutyl-isobutyrate
https://www.tandfonline.com/doi/pdf/10.1080/03610470.2021.1994814
https://patents.google.com/patent/US3057914A/en
https://patents.google.com/patent/US3057914A/en
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18O2/c1-5-8(4)6-11-9(10)7(2)3/h7-8H,5-6H2,1-4H3
https://www.aurochemicals.com/wp-content/uploads/2019/05/2-METHYL-BUTYL-ISOBUTYRATE-Natural-Spec-1.pdf
https://www.bocsci.com/product/2-methylbutyl-isobutyrate-cas-2445-69-4-10977.html
https://www.benchchem.com/product/b025998#molecular-weight-and-formula-of-2-methylbutyl-isobutyrate
https://www.benchchem.com/product/b025998#molecular-weight-and-formula-of-2-methylbutyl-isobutyrate
https://www.benchchem.com/product/b025998#molecular-weight-and-formula-of-2-methylbutyl-isobutyrate
https://www.benchchem.com/product/b025998#molecular-weight-and-formula-of-2-methylbutyl-isobutyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

